Cas no 3517-42-8 (Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-)

Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)- structure
3517-42-8 structure
Product Name:Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-
CAS No:3517-42-8
MF:C25H36O6
MW:432.549748420715
CID:308391
PubChem ID:271898
Update Time:2025-04-19

Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)- Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-
    • [2-[(8R,9S,10R,13S,14S,17R)-3-acetyloxy-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
    • 3beta,17,21-trihydroxypregn-5-en-20-one 3,21-di(acetate)
    • 3517-42-8
    • SR-01000316320-1
    • Pregn-5-en-20-one,21-bis(acetyloxy)-17-hydroxy-, (3.beta.)-
    • [2-(3-acetyloxy-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate
    • Oprea1_872909
    • NSC115895
    • Oprea1_216900
    • DTXSID40956613
    • SR-01000316320
    • 17-hydroxy-20-oxopregn-5-ene-3,21-diyl diacetate
    • NSC-115895
    • Inchi: 1S/C25H36O6/c1-15(26)30-14-22(28)25(29)12-9-21-19-6-5-17-13-18(31-16(2)27)7-10-23(17,3)20(19)8-11-24(21,25)4/h5,18-21,29H,6-14H2,1-4H3
    • InChI Key: OTNAVSJAMNLXPF-UHFFFAOYSA-N
    • SMILES: OC1(C(COC(C)=O)=O)CCC2C3CC=C4CC(CCC4(C)C3CCC21C)OC(C)=O

Computed Properties

  • Exact Mass: 432.25100
  • Monoisotopic Mass: 432.25118886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 817
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 89.90000
  • LogP: 3.74420
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